PHGDH-inactive

• CAS No.: 1914971-16-6
• Product Name: PHGDH-inactive
• Molecular Formula: C17H21N5S
• Molecular Weight: 327.45
• IUPAC Name: N-(4,6-dimethylpyridin-2-yl)-4-pyridin-4-ylpiperazine-1-carbothioamide
• Standard InChI: InChI=1S/C17H21N5S/c1-13-11-14(2)19-16(12-13)20-17(23)22-9-7-21(8-10-22)15-3-5-18-6-4-15/h3-6,11-12H,7-10H2,1-2H3,(H,19,20,23)
• Standard InChIKey: ITLPIAAGIQAGRA-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=C1)NC(=S)N2CCN(CC2)C3=CC=NC=C3)C
• Appearance: Solid powder
• Description: PHGDH-inactive is an inactive analog of the 3-phosphoglycerate dehydrogenase (PHGDH) inhibitors NCT-502 and NCT-503. PHGDH-inactive is intended to serve as a negative control for NCT-502 and NCT-503.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PHGDH-inactive; PHGDH inactive; PHGDHinactive
• Reference: 1: Pacold, M.E.,Brimacombe, K.R.,Chan, S.H., et al. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology 12(6), 452-458 (2016).
• PubChem Compound: 49853203
• Last Modified: Nov 11 2021